Cas no 97603-53-7 (4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine)

• Product Name: 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine
• CAS No: 97603-53-7
• MF: C₉H₉N₅
• MW: 187.201260328293
• CID: 4828127
• Update Time: 2025-06-09

4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine

• Inchi： 1S/C9H9N5/c10-14-8-4-6-12-9(13-8)7-3-1-2-5-11-7/h1-6H,10H2,(H,12,13,14)
• InChI Key： RXHIYTREJJYVOW-UHFFFAOYSA-N
• SMILES： N1C(=CC=NC=1C1C=CC=CN=1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 0.4
• Topological Polar Surface Area: 76.7

Additional information on 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine

Recent Advances in the Study of 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine (CAS: 97603-53-7) in Chemical Biology and Pharmaceutical Research

4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine (CAS: 97603-53-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the context of kinase inhibition and targeted cancer therapies. This research briefing synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

A recent study published in the Journal of Medicinal Chemistry explored the role of 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine as a scaffold for designing novel kinase inhibitors. The researchers demonstrated that modifications at the hydrazinyl group could significantly enhance the compound's binding affinity to specific kinase targets, such as EGFR and HER2, which are critical in oncology. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, revealing promising inhibitory activity at nanomolar concentrations.

In addition to its applications in oncology, 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine has been investigated for its potential in treating inflammatory diseases. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent anti-inflammatory effects by modulating the NF-κB signaling pathway. The researchers synthesized a series of analogs and evaluated their activity in murine models of inflammation, identifying several candidates with superior efficacy compared to existing therapeutics.

The compound's unique chemical structure, characterized by the presence of both pyrimidine and pyridine rings, contributes to its diverse biological activities. Computational studies have further elucidated its interaction mechanisms with various biological targets, providing a foundation for rational drug design. For instance, density functional theory (DFT) calculations have revealed the electronic properties that facilitate its binding to enzyme active sites, offering insights for optimizing its pharmacological profile.

Despite these advancements, challenges remain in the clinical translation of 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research aims to overcome these hurdles by developing prodrug strategies and advanced delivery systems, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 4-Hydrazinyl-2-(pyridin-2-yl)pyrimidine (CAS: 97603-53-7) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and beyond. Continued research into its derivatives and mechanisms of action will likely yield novel therapeutics with improved efficacy and safety profiles. This briefing underscores the importance of interdisciplinary collaboration in advancing the compound's potential from bench to bedside.